Cas no 2680677-99-8 (benzyl N-4-bromo-2-(ethylsulfanyl)phenylcarbamate)

• Product Name: benzyl N-4-bromo-2-(ethylsulfanyl)phenylcarbamate
• CAS No: 2680677-99-8
• MF: C₁₆H₁₆BrNO₂S
• MW: 366.272742271423
• CID: 5620443
• PubChem ID: 165938843
• Update Time: 2025-07-23

benzyl N-4-bromo-2-(ethylsulfanyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28300516
• 2680677-99-8
• benzyl N-[4-bromo-2-(ethylsulfanyl)phenyl]carbamate
• benzyl N-4-bromo-2-(ethylsulfanyl)phenylcarbamate

• Inchi： 1S/C16H16BrNO2S/c1-2-21-15-10-13(17)8-9-14(15)18-16(19)20-11-12-6-4-3-5-7-12/h3-10H,2,11H2,1H3,(H,18,19)
• InChI Key： LTPSQJICMJTIQX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)SCC)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 365.00851g/mol
• Monoisotopic Mass: 365.00851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 63.6Ų

Additional information on benzyl N-4-bromo-2-(ethylsulfanyl)phenylcarbamate

Comprehensive Overview of Benzyl N-4-bromo-2-(ethylsulfanyl)phenylcarbamate (CAS No. 2680677-99-8)

Benzyl N-4-bromo-2-(ethylsulfanyl)phenylcarbamate (CAS No. 2680677-99-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique molecular structure featuring a bromophenyl core and an ethylsulfanyl substituent, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its role as an intermediate in the synthesis of bioactive molecules, owing to its versatile reactivity and stability under various conditions.

The growing interest in benzyl carbamate derivatives like this compound is driven by their utility in constructing complex molecular architectures. For instance, the 4-bromo-2-(ethylsulfanyl)phenyl moiety serves as a key building block in the development of novel heterocyclic compounds, which are pivotal in designing next-generation therapeutics. Recent studies highlight its potential in targeting enzyme inhibition pathways, making it a subject of interest for researchers exploring treatments for metabolic disorders and inflammatory diseases.

In the context of green chemistry and sustainable synthesis, Benzyl N-4-bromo-2-(ethylsulfanyl)phenylcarbamate is often discussed for its compatibility with eco-friendly reaction conditions. With the increasing demand for environmentally benign synthetic routes, this compound's stability and reactivity profile make it a candidate for catalytic processes that minimize waste and energy consumption. This aligns with the broader industry trend toward sustainable pharmaceutical manufacturing, a topic frequently searched by professionals in the field.

Another area of exploration is the compound's potential in agrochemical innovation. The bromophenyl and ethylsulfanyl functional groups are known to contribute to pesticidal and herbicidal activities, prompting investigations into its use in crop protection formulations. As global agriculture faces challenges like pesticide resistance and environmental impact, researchers are keen to identify novel compounds that offer efficacy while reducing ecological footprints—a hot topic in both academic and industrial circles.

From a technical standpoint, the synthesis and characterization of Benzyl N-4-bromo-2-(ethylsulfanyl)phenylcarbamate involve advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC purification. These methods ensure high purity and precise structural confirmation, which are critical for its application in sensitive research areas. The compound's CAS No. 2680677-99-8 serves as a unique identifier in chemical databases, facilitating seamless collaboration and data sharing among scientists worldwide.

In summary, Benzyl N-4-bromo-2-(ethylsulfanyl)phenylcarbamate represents a multifaceted compound with promising applications across diverse scientific domains. Its relevance to drug discovery, sustainable chemistry, and agrochemical development positions it as a valuable subject for ongoing research. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about innovation and sustainability in chemical sciences.